N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-thiophenecarboxamide

• IUPAC Name: N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C11H13N3O2S2/c1-2-16-6-5-9-13-14-11(18-9)12-10(15)8-4-3-7-17-8/h3-4,7H,2,5-6H2,1H3,(H,12,14,15)
• InChI Key: VHXXYEKQOQZNKM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC1=NN=C(S1)NC(=O)C2=CC=CS2
• Molecular Formula: C11H13N3O2S2
• Molecular Weight: 283.4 g/mol

Description

Thiadiazole derivatives are of significant interest in the field of medicinal chemistry due to their wide range of biological activities. Compounds containing the thiadiazole moiety have been explored for various applications, including their use as anticancer agents, antimicrobial substances, and components in material science for semiconductors, energy accumulators, and more.

Synthesis Analysis

Synthesis of thiadiazole derivatives often involves cyclization reactions, which can be facilitated by various reagents and conditions. For example, the use of thioamides as building blocks in the synthesis of fluorescent dyes demonstrates the versatility of thiadiazole derivatives in creating compounds with desired properties, such as fluorescence in a broad spectrum (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Safety and Hazards

“2-Ethoxyethyl acetate” is harmful if swallowed, in contact with skin or if inhaled. It may cause damage to organs through prolonged or repeated exposure.

Future Directions

A comprehensive evaluation of a recently developed water-lean amine-based solvent, namely N-(2-ethoxyethyl)-3-morpholinopropan-1-amine (2-EEMPA), has been performed to analyze its post-combustion CO2 capture performance. This solvent can operate at a regeneration heat rate of 2.0 GJ per tonne CO2 for post-combustion capture, and at a total cost of capture of $50.6/tonne CO2. With further process optimization significant reductions in the capture cost are predicted.